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Compound of Interest

Compound Name: Methylsilatrane

Cat. No.: B1583748 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hydrolytic stability of

methylsilatrane in aqueous environments. Methylsilatrane, a molecule of significant interest

in medicinal chemistry and materials science, exhibits a characteristic cage-like structure with a

transannular dative bond between the nitrogen and silicon atoms. This structural feature

imparts a degree of stability against hydrolysis compared to simpler alkoxysilanes. However,

understanding the kinetics and pathways of its degradation in aqueous solutions is critical for

its application in biological systems and for the formulation of stable preparations.

This guide summarizes the available quantitative data on the hydrolysis of methylsilatrane,

details the experimental protocols for its stability assessment, and provides a visualization of

the hydrolytic pathway.

Quantitative Data on Hydrolytic Stability
The hydrolytic stability of methylsilatrane is influenced by factors such as pH and temperature.

While extensive data across a wide range of conditions is not readily available in the public

domain, studies in neutral aqueous media provide valuable insights into its intrinsic stability.

A key study by Shainyan and Brodskaya investigated the kinetics of hydrolysis for a series of 1-

organyl- and 1-alkoxylsilatranes, including methylsilatrane, in a neutral aqueous medium at

20°C.[1]
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Table 1: Hydrolysis Rate Constant of Methylsilatrane in Neutral Aqueous Solution

Compound
Temperature
(°C)

Medium
Rate Constant
(k) x 105 (s-1)

Reference

Methylsilatrane 20 Neutral Aqueous 0.208

Shainyan &

Brodskaya,

2017[1]

Note: The original data was presented in Russian and has been translated and compiled for

this guide.

Further research is required to fully characterize the hydrolysis kinetics of methylsilatrane
under varying pH and temperature conditions, which is crucial for predicting its behavior in

different physiological and formulation environments. General studies on alkoxysilanes indicate

that hydrolysis is typically catalyzed by both acidic and basic conditions, with the rate being

slowest near neutral pH.[2] The rate of hydrolysis is also expected to increase with

temperature, following the Arrhenius equation.

Experimental Protocols
The following sections detail the methodologies for key experiments to assess the hydrolytic

stability of methylsilatrane.

Kinetic Analysis of Hydrolysis by UV-Vis Spectroscopy
This protocol is based on the methodology described for the kinetic study of silatrane

hydrolysis.[1] UV-Vis spectroscopy is a common and effective method for monitoring the rate of

hydrolysis by observing changes in the absorbance of the solution over time.

Objective: To determine the rate constant of methylsilatrane hydrolysis in an aqueous

solution.

Materials:

Methylsilatrane
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Deionized water (or appropriate buffer solution for pH-dependent studies)

Spectrophotometer capable of UV-Vis measurements

Thermostatted cuvette holder

Quartz cuvettes (1 cm path length)

Volumetric flasks and pipettes

Procedure:

Preparation of Stock Solution: Prepare a stock solution of methylsilatrane of a known

concentration (e.g., 1 mM) in a suitable solvent that is miscible with water and does not

interfere with the UV-Vis measurement.

Reaction Initiation: To initiate the hydrolysis reaction, pipette a known volume of the

methylsilatrane stock solution into a thermostatted cuvette containing a known volume of

deionized water or buffer solution at the desired temperature. The final concentration of

methylsilatrane should be such that the absorbance falls within the linear range of the

spectrophotometer.

Spectrophotometric Monitoring: Immediately after mixing, start recording the UV-Vis spectra

of the solution at regular time intervals. The wavelength of maximum absorbance (λmax) for

the reactant or a product should be determined from an initial full-spectrum scan. The

change in absorbance at this λmax is then monitored over time.

Data Analysis: The hydrolysis of silatranes often follows pseudo-first-order kinetics when the

concentration of water is in large excess. The rate constant (k) can be determined by plotting

the natural logarithm of the change in absorbance (ln(At - A∞)) versus time, where At is the

absorbance at time t and A∞ is the absorbance at the completion of the reaction. The slope

of the resulting linear plot will be equal to -k.

Analysis of Hydrolysis Products by Nuclear Magnetic
Resonance (NMR) Spectroscopy
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NMR spectroscopy is a powerful tool for elucidating the structure of the hydrolysis products of

methylsilatrane. Both 1H and 29Si NMR can provide valuable information.

Objective: To identify the chemical structure of the products formed during the hydrolysis of

methylsilatrane.

Materials:

Methylsilatrane

D2O (Deuterium oxide) or a mixture of H2O/D2O

NMR spectrometer

NMR tubes

Procedure:

Sample Preparation: Dissolve a known amount of methylsilatrane in D2O or a buffered

D2O solution directly in an NMR tube. The concentration should be sufficient to obtain a

good signal-to-noise ratio.

1H NMR Analysis: Acquire 1H NMR spectra at different time points to monitor the

disappearance of the signals corresponding to the methyl and methylene protons of the

intact silatrane cage and the appearance of new signals corresponding to the hydrolysis

products. The integration of the signals can be used to follow the relative concentrations of

the species over time.

29Si NMR Analysis: Acquire 29Si NMR spectra to observe the change in the chemical

environment of the silicon atom. The pentacoordinate silicon in methylsilatrane will have a

characteristic chemical shift. Upon hydrolysis and opening of the cage structure, this signal

will be replaced by signals corresponding to tetracoordinate silicon species, such as silanols.

Structural Elucidation: By analyzing the chemical shifts, coupling constants, and integration

of the signals in both 1H and 29Si NMR spectra, the structure of the primary hydrolysis

product, methyl(tris(2-hydroxyethyl)amino)silanol, and any subsequent condensation

products can be determined.
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Visualization of Hydrolytic Pathway
The hydrolysis of methylsilatrane proceeds through the cleavage of one of the Si-O bonds in

the silatrane cage, leading to the formation of a silanol. This process is catalyzed by the attack

of a water molecule on the silicon atom.

Caption: Proposed pathway for the neutral hydrolysis of methylsilatrane.

The initial step involves the nucleophilic attack of a water molecule on the electrophilic silicon

atom of the methylsilatrane. This leads to the formation of a transient pentacoordinate

transition state. Subsequently, one of the Si-O bonds of the silatrane cage breaks, resulting in

the ring-opened product, methyl(tris(2-hydroxyethyl)amino)silanol. This primary hydrolysis

product may undergo further condensation reactions, especially under conditions that favor the

formation of siloxane bonds.

Conclusion
This technical guide provides a foundational understanding of the hydrolytic stability of

methylsilatrane in aqueous solutions. The provided quantitative data, though limited to neutral

conditions, establishes a baseline for its stability. The detailed experimental protocols for UV-

Vis and NMR spectroscopy offer a practical framework for researchers to conduct further

investigations into the effects of pH, temperature, and different aqueous media on the

hydrolysis kinetics and degradation pathways of this important molecule. The visualized

hydrolytic pathway illustrates the initial step of degradation. A more comprehensive

understanding of methylsilatrane's stability profile is essential for its successful application in

drug delivery and other biomedical fields, and further research in this area is highly

encouraged.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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